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Compound of Interest

Compound Name: BAP9THP

Cat. No.: B1664775 Get Quote

This document provides immediate safety, handling, and disposal guidance for researchers,

scientists, and drug development professionals working with BAP9THP (N-Benzyl-9-

(tetrahydro-2h-pyran-2-yl)adenine). The following procedures are designed to ensure a safe

laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for BAP9THP is presented below for easy reference.

Property Value

CAS Number 2312-73-4[1]

Molecular Formula C17H19N5O[1]

Molecular Weight 309.37 g/mol [1]

Purity 98%[2]

Appearance Solid[2]
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While BAP9THP is not classified as a hazardous substance or mixture, standard laboratory

safety protocols should be strictly followed.[1] The recommended personal protective

equipment is crucial for minimizing exposure and ensuring personal safety.

Recommended Personal Protective Equipment:

Eye Protection: Safety goggles equipped with side-shields are mandatory to protect against

splashes.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.[1]

Skin and Body Protection: Impervious clothing should be worn to protect the skin.[1]

Respiratory Protection: In situations where dust or aerosols may be generated, a suitable

respirator is recommended.[1] Use of a dust mask (type N95 or equivalent) is also advised.

[3]

Safe Handling and Operational Workflow
Proper handling procedures are essential to maintain a safe working environment. This

includes ensuring adequate ventilation and having accessible safety showers and eye wash

stations.[1]
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Caption: Workflow for the safe handling of BAP9THP from preparation to disposal.
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First Aid Measures
In the event of exposure, immediate action is critical. The following first aid measures should be

taken:

Eye Contact: Immediately flush eyes with copious amounts of water. Remove contact lenses

if present. Ensure adequate flushing by separating the eyelids with fingers. Seek prompt

medical attention.[1]

Skin Contact: Thoroughly rinse the affected skin area with plenty of water. Remove any

contaminated clothing and shoes. A physician should be called.[1]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician for

guidance.[1]

Accidental Release and Disposal Procedures
In the case of a spill, it is important to prevent further leakage and keep the product away from

drains and water courses.[1]

Spill Containment and Cleanup:

Evacuate personnel to a safe area.[1]

Wear full personal protective equipment.[1]

For solutions, absorb the spill with a finely-powdered, liquid-binding material such as

diatomite or universal binders.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal:

Dispose of the substance and any contaminated materials in accordance with all applicable

federal, state, and local regulations.[1] Recycling or disposal should be conducted by a
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licensed professional.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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